Cas no 2305336-11-0 (N-1-(2-methoxy-5-methylphenyl)-3-methylbutan-2-ylprop-2-enamide)

• Product Name: N-1-(2-methoxy-5-methylphenyl)-3-methylbutan-2-ylprop-2-enamide
• CAS No: 2305336-11-0
• MF: C₁₆H₂₃NO₂
• MW: 261.35932469368
• CID: 5412258
• PubChem ID: 137934120
• Update Time: 2025-10-22

N-1-(2-methoxy-5-methylphenyl)-3-methylbutan-2-ylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2305336-11-0
• Z2517216354
• EN300-26573300
• N-[1-(2-Methoxy-5-methylphenyl)-3-methylbutan-2-yl]prop-2-enamide
• N-[1-[(2-Methoxy-5-methylphenyl)methyl]-2-methylpropyl]-2-propenamide
• N-1-(2-methoxy-5-methylphenyl)-3-methylbutan-2-ylprop-2-enamide

• Inchi： 1S/C16H23NO2/c1-6-16(18)17-14(11(2)3)10-13-9-12(4)7-8-15(13)19-5/h6-9,11,14H,1,10H2,2-5H3,(H,17,18)
• InChI Key： RGSAYIYEFWNQKD-UHFFFAOYSA-N
• SMILES： C(NC(CC1=CC(C)=CC=C1OC)C(C)C)(=O)C=C

Computed Properties

• Exact Mass: 261.172878976g/mol
• Monoisotopic Mass: 261.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.3Ų

Additional information on N-1-(2-methoxy-5-methylphenyl)-3-methylbutan-2-ylprop-2-enamide

Comprehensive Analysis of N-1-(2-methoxy-5-methylphenyl)-3-methylbutan-2-ylprop-2-enamide (CAS No. 2305336-11-0)

The compound N-1-(2-methoxy-5-methylphenyl)-3-methylbutan-2-ylprop-2-enamide (CAS No. 2305336-11-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a methoxy-methylphenyl group and a propenamide backbone, makes it a subject of interest for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a building block for novel therapeutics, especially in the context of targeted drug delivery systems.

In recent years, the demand for customized amide derivatives like N-1-(2-methoxy-5-methylphenyl)-3-methylbutan-2-ylprop-2-enamide has surged due to their versatility in medicinal chemistry. This compound’s methoxy and methyl substituents contribute to its lipophilicity, a critical factor in optimizing drug absorption and bioavailability. As the pharmaceutical industry shifts toward precision medicine, compounds with tailored functional groups are increasingly sought after for their ability to interact selectively with biological targets.

One of the most frequently asked questions about CAS No. 2305336-11-0 revolves around its synthetic pathways. The compound is typically synthesized via amide coupling reactions, employing reagents such as carbodiimides or organocatalysts to achieve high yields. Its propenamide moiety is particularly reactive, enabling further derivatization for library synthesis in drug screening. This adaptability aligns with the growing trend of high-throughput screening (HTS) in drug development, where diverse molecular scaffolds are essential for identifying lead compounds.

Another hot topic linked to N-1-(2-methoxy-5-methylphenyl)-3-methylbutan-2-ylprop-2-enamide is its potential role in neuropharmacology. Preliminary studies suggest that its structural analogs may modulate neurotransmitter receptors, sparking interest in applications for neurological disorders. While research is still in early stages, the compound’s aryl-amide framework is reminiscent of known pharmacophores in CNS-active drugs, making it a candidate for further investigation in neurodegenerative disease research.

From an industrial perspective, the scalability of CAS No. 2305336-11-0 production is a key consideration. Manufacturers are optimizing green chemistry protocols to reduce waste and improve efficiency, reflecting the broader push toward sustainable synthesis. The compound’s stability under various storage conditions also makes it a practical choice for commercial distribution, addressing common concerns about chemical shelf life and handling.

In summary, N-1-(2-methoxy-5-methylphenyl)-3-methylbutan-2-ylprop-2-enamide represents a compelling case study in modern chemical innovation. Its multifaceted applications—from drug discovery to material science—highlight the intersection of structural design and functional utility. As research continues to uncover its potential, this compound is poised to remain a focal point in both academic and industrial settings.